Cas no 66834-83-1 (Thalflavidine)

Thalflavidine structure
Thalflavidine structure
Product Name:Thalflavidine
CAS No:66834-83-1
MF:C22H21NO6
MW:395.405246496201
CID:1712642
PubChem ID:181848
Update Time:2024-03-01

Thalflavidine Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(dimethylamino)ethyl]-1,2-dimethoxy-10H-[1,3]dioxolo[6,7]naphtho[8,1,2-cde]chromen-10-one
    • AC1L49SW
    • Thalflavidine
    • 10H-(1,3)Dioxolo(6,7)phenanthro(4,5-bcd)pyran-10-one, 3-(2-(dimethylamino)ethyl)-1,2-dimethoxy-
    • DTXSID50216957
    • 66834-83-1
    • 2-Methoxythaliglucinone
    • Inchi: 1S/C22H21NO6/c1-23(2)8-7-13-12-6-5-11-9-14-19(28-10-27-14)17-15(11)16(12)20(29-22(17)24)21(26-4)18(13)25-3/h5-6,9H,7-8,10H2,1-4H3
    • InChI Key: KCEUUUCPDCYSTM-UHFFFAOYSA-N
    • SMILES: O1C(C2C3=C(C=C4C=CC5=C(C(=C(C1=C5C4=2)OC)OC)CCN(C)C)OCO3)=O

Computed Properties

  • Exact Mass: 395.13688739g/mol
  • Monoisotopic Mass: 395.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Melting Point: 219-220°C
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